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Compound of Interest

Compound Name: Ammonium nonanoate

Cat. No.: B1288919 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on reducing crop injury from the off-target drift of

ammonium nonanoate. The information is presented in a question-and-answer format to

directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is ammonium nonanoate and how does it work as an herbicide?

Ammonium nonanoate, also known as ammonium pelargonate, is a non-systemic, broad-

spectrum, contact herbicide.[1] It is derived from nonanoic acid, a naturally occurring fatty acid

found in various plants and animals.[2] Its mode of action involves the rapid disruption of plant

cell membranes.[1][2] When the herbicide comes into contact with foliage, it penetrates the

waxy cuticle and destroys the integrity of the cell membranes, leading to rapid cell leakage,

desiccation, and visible "scorched" or browned plant tissue within hours.[2]

Q2: What are the primary factors contributing to the off-target drift of ammonium nonanoate?

Similar to other herbicides, the off-target drift of ammonium nonanoate is primarily influenced

by two main factors:

Particle Drift: This occurs when wind physically carries spray droplets away from the target

area during application. The main contributing factors are wind speed, droplet size (smaller

droplets are more susceptible), and the height of the spray boom.
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Vapor Drift: This happens when the herbicide volatilizes (turns into a gas) after application

and moves off-target. Temperature and the specific formulation of the herbicide can influence

its volatility.

Q3: What are the typical symptoms of ammonium nonanoate injury on non-target crops?

Symptoms of ammonium nonanoate injury on susceptible plants will appear rapidly, usually

within a few hours of exposure. Since it is a contact herbicide, the damage will be localized to

the parts of the plant that the spray droplets landed on. Typical symptoms include:

Water-soaked lesions on leaves

A "scorched" or burnt appearance of foliage

Wilting and browning of affected plant parts

Rapid desiccation (drying out) of tissue

Q4: Are there any known strategies to reduce crop injury from ammonium nonanoate drift?

Yes, research and practical application have identified several effective strategies:

Lower Application Rates: Using the lowest effective concentration of ammonium nonanoate
for the target weeds can reduce the severity of injury to non-target crops should drift occur.

[3]

Directed Spray Applications: Applying the herbicide directly to the target weeds and avoiding

contact with the desirable crop is a highly effective method to prevent injury.[3]

Use of Protective Shields: Employing shields or hoods on spray equipment can create a

physical barrier, preventing the spray from reaching non-target plants.

Optimizing Application Parameters: Utilizing nozzles that produce larger, coarser droplets,

lowering the boom height, and avoiding spraying in windy conditions can significantly reduce

particle drift.[4][5]

Monitoring Environmental Conditions: Do not spray during temperature inversions, which can

trap spray particles and lead to unpredictable drift.[5] Spraying when temperatures are cooler
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can also reduce the potential for volatilization.

Troubleshooting Guide
Problem: I am observing significant injury to my experimental crops even with careful

application.

Possible Cause: The concentration of ammonium nonanoate may be too high for the

specific crop's tolerance level.

Solution: Conduct a dose-response experiment to determine the maximum non-injurious rate

for your specific crop species. Refer to the experimental protocol section for a detailed

methodology.

Possible Cause: Unseen drift due to environmental factors like wind gusts or temperature

inversions.

Solution: Always check wind speed and direction before and during application. Avoid

spraying near sensitive crops during periods of calm, clear nights and early mornings when

temperature inversions are more likely.

Possible Cause: The spray droplets may be too fine, leading to increased drift potential.

Solution: Switch to low-drift nozzles that produce a coarser droplet spectrum. Ensure your

spray pressure is within the recommended range for the nozzles being used.

Problem: My weed control is inconsistent when I use lower, safer concentrations of ammonium
nonanoate.

Possible Cause: Inadequate coverage of the target weeds. Ammonium nonanoate is a

contact herbicide and requires thorough wetting of the foliage to be effective.[2]

Solution: Increase the spray volume (water carrier) to ensure complete coverage of the weed

foliage without increasing the concentration of the active ingredient.

Possible Cause: The target weeds may be too mature or are a less susceptible species.
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Solution: Apply ammonium nonanoate to weeds that are young and actively growing for

best results. Broadleaf weeds are generally more susceptible than grasses.[6]

Data Presentation
Table 1: Crop Injury from Over-the-Top Application of Ammonium Nonanoate on Ornamental

Plants

Plant Species
Concentration (%
v/v)

Application
Conditions

Observed Injury
Level

Coral Bells (Heuchera

sanguinea)
3% With Irrigation Acceptable

Coral Bells (Heuchera

sanguinea)
6% With Irrigation Unacceptable

Royal Fern (Osmunda

regalis)
3% and 6% Without Irrigation Unacceptable

Royal Fern (Osmunda

regalis)
3% and 6% With Irrigation Low

Stonecrop (Sedum

spurium)
3% and 6%

With and Without

Irrigation
Virtually no to minor

Lilac (Syringa sp.) 0.2% Greenhouse Significant (53-68%)

Arborvitae (Thuja sp.) 0.2% Greenhouse Moderate (up to 28%)

Source: IR-4 Ornamental Horticulture Program Crop Safety Report[7]

Experimental Protocols
Protocol: Evaluating Crop Phytotoxicity from Simulated Off-Target Drift of Ammonium
Nonanoate

1. Objective: To quantify the dose-dependent phytotoxic effects of ammonium nonanoate on a

specific crop species to determine a no-observable-effect rate (NOER) for simulated drift.
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2. Materials:

Ammonium nonanoate herbicide (e.g., Racer®)

Test crop plants grown to a specific growth stage (e.g., 3-4 true leaves)

Pressurized spray chamber or cabinet with a single nozzle boom

Low-drift spray nozzles

Distilled water

Measuring cylinders and beakers

Personal Protective Equipment (PPE)

3. Methods:

Plant Preparation: Grow a sufficient number of healthy, uniform crop plants in individual pots

under controlled environmental conditions (e.g., greenhouse with controlled temperature,

humidity, and photoperiod).

Treatment Preparation: Prepare a series of dilutions of ammonium nonanoate in distilled

water to represent a range of potential drift concentrations. For example, if a typical

application rate is a 3% solution, you might test 1%, 0.5%, 0.25%, 0.1%, and a 0% (water

only) control.

Application:

Calibrate the sprayer to deliver a known volume per unit area.

Place the test plants in the spray chamber.

Apply the different concentrations of ammonium nonanoate to separate groups of plants.

Ensure a sufficient number of replicate plants for each concentration.

Post-Application Care: Return the plants to the controlled environment and provide standard

care.
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Data Collection: At set time points after application (e.g., 24, 48, and 72 hours, and 7 days),

visually assess and score the percentage of foliar injury (e.g., chlorosis, necrosis, stunting)

on each plant. Other quantitative measurements could include plant height, biomass, and

photosynthetic efficiency.

Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA,

regression analysis) to determine the dose-response relationship and the NOER.

Visualizations
Caption: Mode of action of ammonium nonanoate on a plant cell.

Caption: Workflow for mitigating off-target drift.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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